molecular formula C7H9FN2S B8423319 2-(6-Fluoropyridin-2-ylsulfanyl)ethylamine

2-(6-Fluoropyridin-2-ylsulfanyl)ethylamine

Cat. No.: B8423319
M. Wt: 172.23 g/mol
InChI Key: BIVAFWHOAZHYDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Fluoropyridin-2-ylsulfanyl)ethylamine is a useful research compound. Its molecular formula is C7H9FN2S and its molecular weight is 172.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9FN2S

Molecular Weight

172.23 g/mol

IUPAC Name

2-(6-fluoropyridin-2-yl)sulfanylethanamine

InChI

InChI=1S/C7H9FN2S/c8-6-2-1-3-7(10-6)11-5-4-9/h1-3H,4-5,9H2

InChI Key

BIVAFWHOAZHYDE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)SCCN)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Suspend sodium hydride (138 mg, 5.46 mmol) in tetrahydrofuran (6 mL) and cool to 0° C. in an ice bath. Add (2-mercaptoethyl)carbamic acid tert-butyl ester (0.461 mL, 2.73 mmol) dropwise over 5 minutes. Stir reaction for 30 minutes, add 2,6-difluoropyridine (0.495 mL, 0.546 mmol), remove ice bath and stir an additional hour. Re-cool reaction and quench with water. Extract with 1/1 hexanes/ethyl acetate. Dry organics over magnesium sulfate, filter and evaporate. Perform flash column chromatography (ethyl acetate/hexanes). Dissolve resulting orange oil in trifluoroacetic acid (3 mL) and stir for 15 minutes. Concentrate the reaction with a stream of dry nitrogen, re-dissolve in dry methylene chloride and evaporate to give 120 mg of the title compound as an orange oil. 1H NMR (d MeOH): 7.70 (m, 1H), 7.22 (m, 1H), 6.78 (m, 1H), 3.44 (m, 2H), 3.34 (m, 2H).
Quantity
138 mg
Type
reactant
Reaction Step One
Quantity
0.461 mL
Type
reactant
Reaction Step Two
Quantity
0.495 mL
Type
reactant
Reaction Step Three
Quantity
6 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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